Cas no 1807073-27-3 (2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide
• CAS No: 1807073-27-3
• MF: C₇H₄F₂IN₃O₂S
• MW: 359.09183883667
• CID: 4807127
• Update Time: 2025-06-13

2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide

• Inchi： 1S/C7H4F2IN3O2S/c8-7(9)3-2-13-4(1-11)6(5(3)10)16(12,14)15/h2,7H,(H2,12,14,15)
• InChI Key： WVMDJELYFVGOGI-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C#N)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 0.7
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide

Recent Advances in the Study of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide (CAS: 1807073-27-3)

2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide (CAS: 1807073-27-3) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and pyridine backbone, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. The presence of difluoromethyl and iodo substituents further enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

Recent studies have focused on the synthesis and optimization of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide to improve its pharmacokinetic properties and therapeutic efficacy. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular structure and interaction mechanisms with biological targets. These efforts have provided critical insights into the compound's mode of action, paving the way for its application in treating diseases such as cancer and bacterial infections.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in pathogenic pathways. For instance, it has demonstrated potent activity against bacterial sulfonamide-resistant strains, suggesting its potential as a next-generation antimicrobial agent. Additionally, preliminary in vitro and in vivo studies have indicated its efficacy in targeting cancer cell proliferation, with minimal cytotoxicity to normal cells, highlighting its selectivity and safety profile.

The development of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide also underscores the importance of structural modification in drug design. By introducing functional groups such as the cyano and difluoromethyl moieties, researchers have been able to enhance the compound's stability and bioavailability. These modifications have been validated through computational modeling and experimental assays, confirming the compound's improved binding affinity and metabolic stability.

Despite these advancements, challenges remain in the clinical translation of 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide. Issues such as solubility, formulation, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-Cyano-5-(difluoromethyl)-4-iodopyridine-3-sulfonamide (CAS: 1807073-27-3) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Continued research and optimization efforts will be crucial in unlocking its full therapeutic potential and addressing unmet medical needs.